Cas no 378195-49-4 (N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide
• CAS No: 378195-49-4
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5416496
• Update Time: 2025-10-24

N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-isoquinolin-5-yl-4-methyl-3-piperidin-1-ylsulfonylbenzamide
• N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide

• Inchi： 1S/C22H23N3O3S/c1-16-8-9-17(14-21(16)29(27,28)25-12-3-2-4-13-25)22(26)24-20-7-5-6-18-15-23-11-10-19(18)20/h5-11,14-15H,2-4,12-13H2,1H3,(H,24,26)
• InChI Key： VNTJNTWECDSKEC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1C=CN=C2)(=O)C1=CC=C(C)C(S(N2CCCCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide

Comprehensive Overview of N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 378195-49-4)

N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 378195-49-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both isoquinoline and piperidine moieties in its structure contributes to its intriguing pharmacological profile, making it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide incorporates a benzamide core linked to an isoquinolin-5-yl group and a piperidine-1-sulfonyl substituent. This combination of functional groups enhances its potential for interactions with biological targets, particularly enzymes and receptors involved in signal transduction pathways. Recent studies have highlighted its relevance in the context of kinase inhibition, a hot topic in drug discovery due to the role of kinases in various diseases, including cancer and inflammatory disorders.

In the era of precision medicine and targeted therapy, compounds like N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide are being investigated for their ability to modulate specific cellular pathways with minimal off-target effects. Researchers are particularly interested in its potential as a small-molecule inhibitor, a category of drugs that has seen exponential growth in recent years. The compound's sulfonamide group is known to enhance binding affinity and selectivity, making it a promising candidate for further development.

The synthesis of N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide involves multi-step organic reactions, including amide coupling and sulfonylation, which are well-documented in the literature. Its CAS No. 378195-49-4 serves as a unique identifier, facilitating its retrieval in chemical databases and regulatory documents. This is particularly important for researchers and manufacturers who need to ensure compliance with global chemical inventory lists.

From a drug discovery perspective, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties are critical. Preliminary data suggest that its lipophilicity and molecular weight are within the desirable range for oral bioavailability, a key consideration in modern pharmaceutical development. Additionally, its potential to cross the blood-brain barrier has sparked interest in neuroscientific applications, aligning with the growing focus on central nervous system (CNS) disorders.

The rise of computational chemistry and AI-driven drug design has further amplified the relevance of compounds like N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide. Virtual screening and molecular docking studies have been employed to predict its binding modes with potential targets, reducing the time and cost associated with experimental screening. This aligns with the broader trend of digital transformation in the pharmaceutical industry.

In conclusion, N-(isoquinolin-5-yl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 378195-49-4) represents a compelling case study in the intersection of medicinal chemistry and biotechnology. Its structural complexity and functional versatility make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to unravel its full potential, this compound is likely to remain a focal point in the ongoing quest for innovative and effective treatments.